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Compound of Interest

Compound Name: 6-(Dimethylamino)nicotinonitrile

Cat. No.: B047977 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

6-(Dimethylamino)nicotinonitrile (CAS No. 154924-17-1). Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure laboratory environment.

Essential Safety Information at a Glance
Proper handling of 6-(Dimethylamino)nicotinonitrile is dictated by its hazard profile. The

following table summarizes its key identifiers and safety information.

Parameter Value/Instruction

CAS Number 154924-17-1[1][2]

Molecular Formula C8H9N3[1][2]

Molecular Weight 147.18[1][2]

Appearance White solid[3][4]

Storage
Sealed in a dry, cool, and well-ventilated place,

at 2-8°C[1][5]
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Hazard Identification and Personal Protective
Equipment (PPE)
6-(Dimethylamino)nicotinonitrile is classified as a hazardous substance. The GHS hazard

statements indicate it is harmful if swallowed, in contact with skin, or if inhaled, and causes skin

and serious eye irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Hazard Statement GHS Classification
Recommended Personal
Protective Equipment
(PPE)

H302 Harmful if swallowed

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.[4]

H312 Harmful in contact with skin

Wear protective gloves (e.g.,

nitrile rubber) and protective

clothing to prevent skin

exposure.[6][7]

H315 Causes skin irritation Wear protective gloves.[1][8]

H319 Causes serious eye irritation
Wear safety goggles with side

shields or a face shield.[8][9]

H332 Harmful if inhaled

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[4][5]

H335 May cause respiratory irritation

Avoid breathing dust. Use a

NIOSH/MSHA approved

respirator if ventilation is

inadequate.[5][8]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[5][6]
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Procedural Workflow for Handling 6-
(Dimethylamino)nicotinonitrile
The following diagram outlines the standard operating procedure for the safe handling of 6-
(Dimethylamino)nicotinonitrile from receipt to disposal.
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Safe Handling Workflow for 6-(Dimethylamino)nicotinonitrile

Receipt and Inspection
- Verify container integrity

- Check label

Storage
- 2-8°C, dry, well-ventilated
- Tightly closed container

Preparation
- Don appropriate PPE
- Work in a fume hood

Handling and Use
- Avoid dust generation
- Use appropriate tools

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Segregation
- Solid Waste

- Contaminated PPE
- Rinsate

Waste Containment
- Labeled, sealed container
- Secondary containment

Disposal
- Contact EHS

- Arrange for pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-(Dimethylamino)nicotinonitrile.
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Step-by-Step Operational and Disposal Plan
I. Operational Plan: From Receipt to Use

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage. Ensure the label is intact and legible.

Storage: Store the container in a designated, cool, dry, and well-ventilated area at 2-8°C.[1]

Keep the container tightly closed.[4][5]

Preparation for Handling:

Before handling, ensure you are wearing the appropriate PPE: a laboratory coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles with side shields or a face

shield.

Conduct all handling procedures that may generate dust within a certified chemical fume

hood.[4]

Handling and Use:

Avoid generating dust when handling the solid material.

Use appropriate tools (e.g., spatula, brush) to handle the chemical.

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling.[8]

II. Disposal Plan: Managing Waste Safely

Waste Segregation and Collection:

Solid Waste: Carefully collect any residual powder and contaminated disposable items

(e.g., weigh boats, pipette tips) into a designated, clearly labeled hazardous waste

container.
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Contaminated Labware and PPE: Disposable items such as gloves and absorbent pads

that are contaminated must be disposed of as hazardous waste. Place them in the same

designated container as the solid waste. For non-disposable labware, triple rinse with a

suitable solvent (e.g., acetone, ethanol) and collect the rinsate as hazardous waste.

Rinsate: Collect all rinsate from cleaning contaminated labware in a separate, clearly

labeled "Halogenated Organic Solvent Waste" container. Do not pour rinsate down the

drain.[10]

Waste Container and Storage:

Use a chemically resistant, leak-proof container with a secure screw-top cap for all waste.

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area, away from incompatible materials. The storage area should have secondary

containment.

Arranging for Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.[10] Contact

your institution's Environmental Health and Safety (EHS) department to schedule a pickup.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

First Aid Measures
If Swallowed: Rinse mouth. Get medical attention.[5][6]

If on Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[6][11]

If Inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[5][6]

If in Eyes: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_6_Bromonicotinonitrile.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_6_Bromonicotinonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC352080010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08233.pdf
https://pim-resources.coleparmer.com/sds/08233.pdf
https://cameochemicals.noaa.gov/chemical/25021
https://www.fishersci.com/store/msds?partNumber=AC352080010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08233.pdf
https://pim-resources.coleparmer.com/sds/08233.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these safety protocols, you can minimize the risks associated with handling 6-
(Dimethylamino)nicotinonitrile and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 154924-17-1|6-(Dimethylamino)nicotinonitrile|BLD Pharm [bldpharm.com]

2. scbt.com [scbt.com]

3. assets.thermofisher.cn [assets.thermofisher.cn]

4. fishersci.co.uk [fishersci.co.uk]

5. fishersci.com [fishersci.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC
[archive.cdc.gov]

8. aksci.com [aksci.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. benchchem.com [benchchem.com]

11. DIMETHYLAMINOPROPIONITRILE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 6-(Dimethylamino)nicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b047977#personal-protective-equipment-for-
handling-6-dimethylamino-nicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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